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An In-depth Examination of the Glycan's Role in Cellular Identification, Adhesion, and Signaling

The Lewis X (LeX) antigen, also known as CD15 or Stage-Specific Embryonic Antigen-1

(SSEA-1), is a carbohydrate epitope defined by the trisaccharide structure Galβ1-4(Fucα1-

3)GlcNAc. Its expression is dynamically regulated and varies significantly across different cell

types and developmental stages. This technical guide provides a comprehensive overview of

LeX expression, its detection methodologies, and its role in key biological processes, tailored

for researchers, scientists, and drug development professionals.

Quantitative Expression of Lewis X on Various Cell
Types
The expression of Lewis X is a critical determinant of cell phenotype and function. It is

abundantly present on the surface of myeloid lineage cells and is a hallmark of certain stem

and cancer cells. Below is a summary of its quantitative expression on different cell types.
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Cell Type Subtype/Condition
Expression Level
of Lewis X (CD15)

References

Leukocytes

Neutrophils

>90% of peripheral

blood neutrophils are

CD15 positive.[1][2]

Eosinophils High expression.[3]

Monocytes

Variable expression,

generally lower than

neutrophils.[4][5][6]

Lymphocytes

Generally negative on

resting T and B

lymphocytes.[4][6]

Stem Cells

Murine Embryonic

Stem Cells

Marker for

undifferentiated state

(as SSEA-1).[4]

Human Embryonic

Stem Cells
Generally absent.

Neural

Stem/Progenitor Cells

Expressed and used

as a marker for

isolation.[7]

Cancer Stem Cells

(CSCs)

Considered a marker

in various cancers,

including

medulloblastoma and

glioblastoma.[7][8][9]

[10]

Cancer Cells

Colorectal Carcinoma Expression is

significantly higher in
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carcinoma (48%)

compared to non-

neoplastic colon

tissue (6%).[8][11]

Hodgkin's Lymphoma

Characteristically

expressed on Reed-

Sternberg cells.[4]

Papillary Thyroid

Carcinoma

Associated with

shorter progression-

free survival.[8][11]

Various

Adenocarcinomas

High expression is

often correlated with

metastatic potential.[8]

[11]

The Role of Lewis X in Cell Adhesion and Signaling
Lewis X and its sialylated form, Sialyl Lewis X (sLeX), are critical ligands for the selectin family

of adhesion molecules (E-selectin, P-selectin, and L-selectin). This interaction is fundamental

to the initial tethering and rolling of leukocytes on the endothelial surface during an

inflammatory response, a crucial step for their extravasation into tissues. In cancer, tumor cells

can co-opt this mechanism to facilitate their adhesion to the endothelium, promoting

metastasis.[6][12][13][14]

The binding of LeX/sLeX to selectins on endothelial cells initiates a signaling cascade within

the leukocyte, leading to the activation of integrins, which mediate firm adhesion and

subsequent transmigration across the endothelial barrier.
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Lewis X-Selectin Mediated Leukocyte Adhesion

Experimental Protocols for Lewis X Detection
Accurate detection and quantification of Lewis X expression are crucial for research and clinical

applications. The following are detailed protocols for the most common techniques.

Flow Cytometry
Flow cytometry is a powerful technique for quantifying the percentage of Lewis X-positive cells

and the intensity of its expression on a single-cell level.
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Workflow for Lewis X Detection by Flow Cytometry

Single-Cell Suspension

Fc Receptor Block
(e.g., Human IgG)

Primary Antibody Incubation
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30 min, 4°C
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Secondary Antibody Incubation
(If primary is unconjugated)
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If needed
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If primary is conjugated
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Flow Cytometry Workflow for Lewis X Detection
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Detailed Protocol:

Cell Preparation: Start with a single-cell suspension of your target cells (e.g., peripheral

blood mononuclear cells, cultured cells) at a concentration of 1 x 10^6 cells/100 µL in flow

cytometry staining buffer (e.g., PBS with 1% BSA and 0.1% sodium azide).[15]

Fc Receptor Blocking: To prevent non-specific antibody binding, incubate the cells with an Fc

receptor blocking reagent (e.g., human IgG) for 15 minutes at room temperature.

Primary Antibody Staining: Add a fluorochrome-conjugated anti-human CD15 antibody (e.g.,

Clone HI98-PE/Cyanine5, MMA-APC) at the manufacturer's recommended concentration.[4]

[16] Incubate for 30 minutes at 4°C in the dark.

Washing: Wash the cells twice with 2 mL of cold flow cytometry staining buffer by

centrifuging at 300-400 x g for 5 minutes and decanting the supernatant.

Secondary Antibody Staining (if required): If using an unconjugated primary antibody,

resuspend the cells in 100 µL of staining buffer and add an appropriate fluorochrome-

conjugated secondary antibody. Incubate for 30 minutes at 4°C in the dark.

Final Wash: Repeat the washing step as described in step 4.

Data Acquisition: Resuspend the cells in 300-500 µL of staining buffer and acquire the data

on a flow cytometer. Be sure to include an isotype control to set the gate for positive staining.

Immunohistochemistry (IHC)
IHC allows for the visualization of Lewis X expression within the context of tissue architecture.

Detailed Protocol for Formalin-Fixed Paraffin-Embedded (FFPE) Tissues:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes for 5 minutes each).[17][18]

Rehydrate through a graded series of ethanol (100%, 95%, 70%) for 3-5 minutes each.

[17][18]
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Rinse with distilled water.[17]

Antigen Retrieval: For FFPE tissues, heat-induced epitope retrieval is recommended.

Immerse slides in a citrate buffer (10 mM Sodium Citrate, pH 6.0).[17]

Heat in a pressure cooker or microwave to 95-100°C for 10-20 minutes.[17][18]

Allow slides to cool to room temperature.

Peroxidase Blocking: Incubate sections in 3% hydrogen peroxide for 10 minutes to block

endogenous peroxidase activity.[17]

Blocking: Block non-specific binding by incubating with a blocking buffer (e.g., 10% normal

goat serum in PBS) for 30-60 minutes.[19]

Primary Antibody Incubation: Incubate with a primary anti-CD15 antibody (e.g., Clone MMA,

BY87) diluted in blocking buffer overnight at 4°C in a humidified chamber.[3]

Detection:

Wash slides with PBS.

Incubate with a biotinylated secondary antibody for 30 minutes.[17]

Wash with PBS.

Incubate with a streptavidin-HRP conjugate for 30 minutes.[17]

Chromogen Development: Add DAB substrate and incubate until the desired brown color

develops.[17][19]

Counterstaining: Lightly counterstain with hematoxylin to visualize cell nuclei.[17][19]

Dehydration and Mounting: Dehydrate through a graded ethanol series and xylene, and then

coverslip with a permanent mounting medium.[17][18]

Western Blotting
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Western blotting can be used to detect Lewis X-carrying glycoproteins in cell lysates.

Detailed Protocol:

Sample Preparation:

Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.[20]

[21]

Determine the protein concentration of the lysate using a BCA or Bradford assay.[21][22]

SDS-PAGE:

Mix 20-30 µg of protein with Laemmli sample buffer and heat at 95-100°C for 5-10

minutes.[20]

Separate the proteins on an SDS-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[20]

Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline

with 0.1% Tween-20) for 1 hour at room temperature.[23]

Primary Antibody Incubation: Incubate the membrane with an anti-CD15s antibody (e.g.,

Clone CSLEX1) diluted in blocking buffer overnight at 4°C.[23]

Secondary Antibody Incubation:

Wash the membrane three times with TBST.

Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[22]

Detection:

Wash the membrane three times with TBST.

Incubate with an enhanced chemiluminescence (ECL) substrate and visualize the bands

using an imaging system.[22]
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This guide provides a foundational understanding of Lewis X expression and its analysis.

Researchers are encouraged to optimize these protocols for their specific cell types and

experimental conditions. The dynamic nature of Lewis X expression makes it a fascinating and

important area of study with implications for immunology, developmental biology, and oncology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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